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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B15546263 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring safe and efficient handling of chemical reagents is paramount. This guide provides

immediate, essential safety and logistical information for the use of PEG 23 lauryl ether, a
non-ionic surfactant commonly utilized in various scientific applications. Adherence to these

procedures is critical for minimizing risks and ensuring a safe laboratory environment.

Physicochemical and Safety Data
Understanding the fundamental properties and safety parameters of PEG 23 lauryl ether is the

first step in safe handling. The following table summarizes key quantitative data.
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Property Value Citations

Physical State Solid [1]

Appearance White [1][2]

Odor Fatty odor [1][2]

Melting Point/Range 33 - 40 °C / 91.4 - 104 °F [1][2]

Flash Point > 149 °C / > 300.2 °F [1][2]

pH (in solution) 5.5 - 7.0 [1][2]

Water Solubility Soluble [1][2]

Derived No Effect Level

(DNEL) - Dermal (Chronic

systemic)

1.4 mg/kg bw/day [1]

Derived No Effect Level

(DNEL) - Inhalation (Chronic

systemic)

4.93 mg/m³ [1]

Predicted No Effect

Concentration (PNEC) - Fresh

water

1.39 µg/L [1]

Operational Protocol: Handling and Disposal
A systematic approach to handling and disposal is crucial. The following step-by-step protocol

outlines the necessary procedures from preparation to final waste management.

Preparation and Engineering Controls
Ventilation: Always handle PEG 23 lauryl ether in a well-ventilated area.[1][3] For indoor

use, a local exhaust system is recommended to minimize dust or vapor inhalation.[3]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[4]

Container Inspection: Before use, visually inspect the container for any damage or leaks.
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Personal Protective Equipment (PPE) Selection and
Donning

Eye and Face Protection: Wear chemical safety goggles that comply with European

Standard EN 166 or OSHA's 29 CFR 1910.133 regulations.[4][5]

Hand Protection: Chemical-resistant gloves (tested according to EN 374) are mandatory.[6]

Inspect gloves for any tears or perforations before each use.[1]

Body Protection: Wear a long-sleeved lab coat or other protective clothing to prevent skin

contact.[1][2]

Respiratory Protection: If working in an area with poor ventilation or where dust formation is

likely, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a

particulate filter.[4][5]

Handling and Use
Avoid Dust Formation: Handle the solid material carefully to prevent the generation of

airborne dust.[1][5]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][3] Wash hands

thoroughly after handling and before breaks.[1]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[4][5]

Accidental Spills
Immediate Action: In case of a spill, evacuate non-essential personnel from the area.[3]

Containment: For solid spills, sweep up the material and place it into a suitable, labeled, and

closed container for disposal.[1][4] Avoid actions that could generate dust.

Ventilation: Ensure adequate ventilation during cleanup.[1]

Storage
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Conditions: Store in a dry, cool, and well-ventilated place.[1][5]

Container: Keep the container tightly closed to prevent contamination.[1][5]

Disposal
Environmental Precautions: Do not release into the environment.[1][4]

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, regional, and national regulations.[4][5]

Disposal Method: Dispose of the waste material in a suitable, closed container at an

approved waste disposal plant.[3]

Visual Guides and Workflows
To further clarify the procedural steps and decision-making processes, the following diagrams

have been created.
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Caption: Workflow for Handling PEG 23 Lauryl Ether.
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Caption: PPE Selection Logic for PEG 23 Lauryl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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